Cas no 497838-40-1 (1-(4-(Dimethylamino)piperidin-1-yl)ethanone)

1-(4-(Dimethylamino)piperidin-1-yl)ethanone is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and agrochemical applications. The compound features a piperidine core substituted with a dimethylamino group and an acetyl moiety, offering a balanced combination of reactivity and stability. Its structural properties make it suitable for use in the development of bioactive molecules, including potential drug candidates. The dimethylamino group enhances solubility and facilitates further functionalization, while the acetyl group provides a reactive site for derivatization. This compound is typically handled under controlled conditions due to its sensitivity, ensuring optimal purity and performance in synthetic workflows.
1-(4-(Dimethylamino)piperidin-1-yl)ethanone structure
497838-40-1 structure
Product Name:1-(4-(Dimethylamino)piperidin-1-yl)ethanone
CAS No:497838-40-1
MF:C9H18N2O
MW:170.252022266388
CID:1021288
PubChem ID:20754711
Update Time:2025-10-29

1-(4-(Dimethylamino)piperidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Dimethylamino)piperidin-1-yl)ethanone
    • 1-[4-(dimethylamino)piperidin-1-yl]ethanone
    • 4-Piperidinamine, 1-acetyl-N,N-dimethyl- (9CI)
    • SCHEMBL4550247
    • AKOS009394882
    • SB41816
    • 4-Piperidinamine, 1-acetyl-N,N-dimethyl-
    • 1-(4-(dimethylamino)piperidin-1-yl)ethan-1-one
    • 497838-40-1
    • DB-283837
    • Inchi: 1S/C9H18N2O/c1-8(12)11-6-4-9(5-7-11)10(2)3/h9H,4-7H2,1-3H3
    • InChI Key: MOPYFVNSJJDURW-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCC(CC1)N(C)C

Computed Properties

  • Exact Mass: 170.141913202g/mol
  • Monoisotopic Mass: 170.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 23.6Ų

1-(4-(Dimethylamino)piperidin-1-yl)ethanone Pricemore >>

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